[3-(3-Pyridin-3-yl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]amine

• IUPAC Name: 3-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)aniline
• InChI: InChI=1S/C16H12N6/c17-13-5-1-3-11(9-13)14-6-7-15-19-20-16(22(15)21-14)12-4-2-8-18-10-12/h1-10H,17H2
• InChI Key: AXPOYJCBQWSQTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NN3C(=NN=C3C4=CN=CC=C4)C=C2
• Molecular Formula: C16H12N6
• Molecular Weight: 288.31 g/mol

Description

“[3-(3-Pyridin-3-yl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]amine” is a compound that belongs to the class of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. These compounds have attracted much attention in recent years because of their diverse bio-properties, for example, antibacterial, antimicrobial, anti-inflammatory, antifungal, antiviral, analgesic, and even possible anticancer activity.

Synthesis Analysis

The synthesis of these compounds has been studied extensively. A series of novel [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles bearing pyridine ring derivatives was synthesized from 2,6-dimethylpyridin-3,5-dicarboxylic acid diethyl ester. The structures of the compounds were characterized by the use of IR, NMR, EI-MS, and elemental analysis.

Molecular Structure Analysis

The molecular structure of these compounds was confirmed by X-ray diffraction analysis. The NMR data provided further confirmation of the structure.

Chemical Reactions Analysis

The synthetic strategy for preparation of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles involves treatment of 4-amino-2,4-dihydro-[1,2,4]triazole-3-thiones, derived from the reaction of the corresponding acylhydrazides with carbon disulfide and subsequent hydrazination cyclization reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various techniques. For instance, the yield of the compound was found to be 52%, and the melting point was between 222.4–223.8 °C. The IR, NMR, and MS data provided further information about the compound’s properties.

Scientific Research Applications

Medicinal Chemistry

• Summary of the application : Compounds containing 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine moieties, such as “[3-(3-Pyridin-3-yl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]amine”, have been studied for their diverse pharmacological activities.
• Methods of application or experimental procedures : The synthetic approaches for the synthesis of triazolothiadiazine and its derivatives involve various chemical reactions.
• Results or outcomes : These compounds have shown diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors) and antitubercular agents.

Insecticidal Activity

• Summary of the application : Some [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles bearing a pyridine ring have shown potential insecticidal activity.
• Methods of application or experimental procedures : These compounds were synthesized from 2,6-dimethylpyridin-3,5-dicarboxylic acid diethyl ester.
• Results or outcomes : Biological assays showed that these compounds had potential insecticidal activity with especially strong regulation of the growth of 2nd instar Mythimna separata larvae.

Antiviral Activity

• Summary of the application : Compounds containing 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine moieties have shown potential antiviral activity.
• Methods of application or experimental procedures : The synthetic approaches for the synthesis of triazolothiadiazine and its derivatives involve various chemical reactions.
• Results or outcomes : These compounds have shown potential antiviral activity.

Analgesic and Anti-inflammatory Activity

• Summary of the application : Some 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives have shown analgesic and anti-inflammatory activities.
• Methods of application or experimental procedures : The synthetic approaches for the synthesis of triazolothiadiazine and its derivatives involve various chemical reactions.
• Results or outcomes : These compounds have shown potential analgesic and anti-inflammatory activities.

Antitubercular Agents

• Summary of the application : Compounds containing 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine moieties have shown potential as antitubercular agents.
• Methods of application or experimental procedures : The synthetic approaches for the synthesis of triazolothiadiazine and its derivatives involve various chemical reactions.
• Results or outcomes : These compounds have shown potential as antitubercular agents.

Enzyme Inhibitors

• Summary of the application : Some 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives have shown potential as enzyme inhibitors, including carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors.
• Methods of application or experimental procedures : The synthetic approaches for the synthesis of triazolothiadiazine and its derivatives involve various chemical reactions.
• Results or outcomes : These compounds have shown potential as enzyme inhibitors.